4-(3-Dimethylaminopropoxy)-5-fluorobenzene-1,2-diamine

• Molecular Formula: C11H18FN3O
• Molecular Weight: 227.28 g/mol
• IUPAC Name: 4-[3-(dimethylamino)propoxy]-5-fluorobenzene-1,2-diamine
• InChI: InChI=1S/C11H18FN3O/c1-15(2)4-3-5-16-11-7-10(14)9(13)6-8(11)12/h6-7H,3-5,13-14H2,1-2H3
• InChI Key: RJWGHFXOUPWDSM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCOC1=C(C=C(C(=C1)N)N)F

Description

4-(3-Dimethylaminopropoxy)-5-fluorobenzene-1,2-diamine is a useful research compound. Its molecular formula is C11H18FN3O and its molecular weight is 227.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

In a 25 ml autoclave, dissolve 350 mg of 5-(3-dimethylaminopropoxy)-4-fluoro-2-nitrophenylamine, obtained in the previous stage, in 20 ml of ethanol, add 40 mg of 10% palladium-on-charcoal and then subject to an initial hydrogen pressure of 1 bar at 20° C. for 16 hours. After cooling, the volume of hydrogen absorbed is 123 ml. After filtration of the catalyst and then concentration to dryness under reduced pressure, we obtain 280 mg of 4-(3-dimethylaminopropoxy)-5-fluorobenzene-1,2-diamine, in the form of a viscous black oil, which is used as it is in the following stage, with the following characteristic:

Synthesis routes and methods II

Procedure details

3.8 g of 5-(3-dimethylaminopropoxy)-4-fluoro-2-nitrophenylamine in solution in 100 mL of methanol are hydrogenated under 1 bar of hydrogen pressure in the presence of 400 mg of palladium-on-charcoal at 25° C. for 16 hours. The reaction crude is filtered through celite and the filtrate is concentrated under vacuum in a rotary evaporator. 3.5 g of 4-(3-dimethylaminopropoxy)-5-fluorobenzene-1,2-diamine are isolated in the form of a black oil. 1H NMR (400 MHz, DMSO-d6, δ in ppm): 1.75 (m, 2H); 2.13 (m, 6H); 2.32 (m, 2H); 3.84 (m, 2H); 4.3 (m, 4H); 6.32 (m, 2H).